2-[5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]phenol

• IUPAC Name: 2-[3-(4-chlorophenyl)-1H-1,2,4-triazol-5-yl]phenol
• InChI: InChI=1S/C14H10ClN3O/c15-10-7-5-9(6-8-10)13-16-14(18-17-13)11-3-1-2-4-12(11)19/h1-8,19H,(H,16,17,18)
• InChI Key: ZCKXTEDSZWOHAO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC(=NN2)C3=CC=C(C=C3)Cl)O
• Molecular Formula: C14H10ClN3O
• Molecular Weight: 271.70 g/mol

Description

The compound is a derivative of phenol, with a triazole ring and a chlorophenyl group attached. Phenols are aromatic compounds with a hydroxyl (-OH) group attached to a benzene ring. Triazoles are a class of five-membered heterocyclic compounds containing three nitrogen atoms. The presence of a chlorophenyl group indicates a phenyl ring (a benzene ring minus a hydrogen) with a chlorine atom attached.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Phenols, for example, are known to be slightly soluble in water and to have a distinctive smell.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, many triazole derivatives have shown various biological activities, including antiviral, anti-inflammatory, and anticancer properties.

Safety and Hazards

The safety and hazards would also depend on the exact structure of the compound. For instance, some phenol derivatives can be corrosive and harmful if inhaled, ingested, or in contact with skin.